4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline

• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 4-methoxy-2-(3-methylbutan-2-yloxymethyl)aniline
• InChI: InChI=1S/C13H21NO2/c1-9(2)10(3)16-8-11-7-12(15-4)5-6-13(11)14/h5-7,9-10H,8,14H2,1-4H3
• InChI Key: OWKWEDIIZIRPME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)OCC1=C(C=CC(=C1)OC)N

Description

4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline is an aniline derivative featuring a methoxy group at the para position (C-4) and a branched alkoxymethyl substituent at the ortho position (C-2). This compound is structurally characterized by its ether-linked [(3-methylbutan-2-yl)oxy]methyl group, which enhances lipophilicity and may influence its reactivity in pharmaceutical or synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline typically involves the reaction of 4-methoxyaniline with 3-methylbutan-2-ol in the presence of a suitable catalyst. The reaction conditions often include the use of an acid catalyst, such as sulfuric acid, to facilitate the formation of the ether linkage.

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of high-pressure reactors and advanced purification techniques, such as distillation and chromatography, ensures the production of high-purity 4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline.

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are used.

Substitution: Halogenation reactions often use reagents like bromine (Br2) or chlorine (Cl2) under acidic conditions.

Major Products

Oxidation: Formation of 4-methoxybenzoic acid.

Reduction: Formation of 4-methoxyaniline.

Substitution: Formation of 4-halogenated derivatives of aniline.

Scientific Research Applications

4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the production of dyes, pigments, and other fine chemicals.

Mechanism of Action

The mechanism of action of 4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and 3-methylbutan-2-yloxy groups contribute to its binding affinity and specificity. The compound may inhibit or activate certain biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 2

The ortho substituent in aniline derivatives significantly impacts physicochemical properties and reactivity. Below is a comparative analysis of key analogs:

Table 1: Substituent Comparison at Position 2

Compound Name	Substituent at C-2	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Reference
4-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline	[(3-methylbutan-2-yl)oxy]methyl	C₁₃H₂₁NO₂*	221.32 (calculated)	Pharmaceutical intermediates
4-Methoxy-2-methyl-N-(3-methylbutan-2-yl)aniline	Methyl + N-(3-methylbutan-2-yl)	C₁₃H₂₁NO	207.31	Synthetic intermediates
4-Bromo-2-{[(tert-butyldimethylsilyl)oxy]methyl}aniline	[(tert-butyldimethylsilyl)oxy]methyl + Br	C₁₃H₂₂BrNOSi	316.31	Lab reagents, protected intermediates
4-Methoxy-2-(5-methylfuran-2-yl)aniline	5-methylfuran-2-yl	C₁₂H₁₃NO₂	207.24	Organic synthesis intermediates
4-Methoxy-2-[(2-methyl-3,4-dihydro-1H-isoquinolin-1-yl)methyl]aniline	Dihydroisoquinolinylmethyl	C₁₈H₂₂N₂O	282.38	Pharmacological candidates

Key Observations :

• Protection Strategies : Silyl-protected analogs (e.g., tert-butyldimethylsilyl) are often used to stabilize reactive hydroxyl groups during synthesis, contrasting with the target’s stable ether linkage .
• Heterocyclic Influence : Furan-substituted analogs (e.g., ) exhibit aromatic π-system interactions, which may differ from the aliphatic ether’s electronic effects in the target compound .

Insights :

• Pd-Catalyzed Coupling : Widely used for aryl-aryl or aryl-amine bonds (e.g., ). The target compound may require similar catalysis for introducing the alkoxymethyl group.
• Etherification : Wittig or nucleophilic substitution reactions (e.g., ) could be applicable for forming the [(3-methylbutan-2-yl)oxy]methyl linkage.